N'-[(Z)-(3-methylphenyl)methylidene]-1,2,3-thiadiazole-4-carbohydrazide

• IUPAC Name: N-[(Z)-(3-methylphenyl)methylideneamino]thiadiazole-4-carboxamide
• InChI: InChI=1S/C11H10N4OS/c1-8-3-2-4-9(5-8)6-12-14-11(16)10-7-17-15-13-10/h2-7H,1H3,(H,14,16)/b12-6-
• InChI Key: CUXOHEUWKLHJRR-SDQBBNPISA-N
• Canonical SMILES: CC1=CC(=CC=C1)C=NNC(=O)C2=CSN=N2
• Isomeric SMILES: CC1=CC(=CC=C1)/C=N\NC(=O)C2=CSN=N2
• Molecular Formula: C11H10N4OS
• Molecular Weight: 246.29 g/mol

Description

“N’-[(Z)-(3-methylphenyl)methylidene]-1,2,3-thiadiazole-4-carbohydrazide” is a chemical compound with the CAS Number: 477872-15-4. It has a molecular weight of 246.29.

Physical And Chemical Properties Analysis

The compound is a solid with a molecular weight of 246.29. Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current data.

Scientific Research Applications

Anticancer Applications

• Anticancer Agents : Some novel thiazole and 1,3,4-thiadiazole derivatives have been synthesized and evaluated as potent anticancer agents (Gomha et al., 2017).
• Cytotoxic Properties : Certain 1,3,4-thiadiazoles have exhibited significant cytotoxic properties, suggesting their potential as anticancer compounds (Mutchu et al., 2018).
• Antihypertensive α-blocking Agents : Various thiosemicarbazides, triazoles, and Schiff bases derived from thiadiazole have shown promise as antihypertensive α-blocking agents (Abdel-Wahab et al., 2008).

Antimicrobial Applications

• Antimicrobial Activity : A series of 1,3,4-thiadiazoles bearing an imidazo[2,1-b]thiazole moiety have been synthesized and showed promising antimicrobial activities (Güzeldemirci & Küçükbasmacı, 2010).
• Synthesis and Evaluation : Novel thiadiazoles and thiazoles incorporating a pyrazole moiety have been synthesized and evaluated for their anticancer properties, with a focus on breast carcinoma cell lines (Gomha et al., 2014).

Chemical Sensing Applications

• Fluorescence Chemosensor : A chemosensor based on imidazo[1,2-a]quinoline has been developed for detecting Al3+ and Zn2+ ions, showing high selectivity and sensitivity (Sun et al., 2015).

Miscellaneous Applications

• Thiadiazole Peptides Synthesis : Efficient syntheses of thiadiazole peptides have been explored, leading to chirally pure 1,3,4-thiadiazol-2-yl-substituted amino acids and dipeptides (Katritzky et al., 2010).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". The hazard statements include H302, H312, and H332. Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.

Mechanism of Action

Target of Action

Compounds with a thiazole ring, such as this one, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been known to interact with their targets in a variety of ways, often leading to changes in cellular function .

Biochemical Pathways

Thiazole derivatives have been known to affect a variety of biochemical pathways, often leading to downstream effects such as anti-inflammatory, antimicrobial, and antitumor effects .

Result of Action

Thiazole derivatives have been known to exhibit a variety of effects at the molecular and cellular level, often leading to changes in cellular function .